N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-4-(tert-butyl)benzamide

• IUPAC Name: N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-tert-butylbenzamide
• InChI: InChI=1S/C20H20BrN3OS2/c1-20(2,3)15-8-6-14(7-9-15)17(25)22-18-23-24-19(27-18)26-12-13-4-10-16(21)11-5-13/h4-11H,12H2,1-3H3,(H,22,23,25)
• InChI Key: BRJKYVZXKCOQQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)Br
• Molecular Formula: C20H20BrN3OS2
• Molecular Weight: 462.4 g/mol

Description

N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-4-(tert-butyl)benzamide, commonly known as BPTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPTB belongs to the class of thiadiazole compounds and has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

• Photodynamic Therapy for Cancer Treatment :

  • A study discussed the synthesis and characterization of compounds related to N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-4-(tert-butyl)benzamide, noting their potential as Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Anticancer and Antioxidant Activities :

  • Research on benzimidazole derivatives containing thiadiazole showed significant antimicrobial and antioxidant activities, suggesting potential applications in anticancer therapies (Menteşe, Ülker, & Kahveci, 2015).

• Antibacterial and Antifungal Properties :

  • A study on 3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives, structurally related to the compound , revealed notable antibacterial and antifungal properties (Patel, Patel, & Shah, 2015).

• Nematocidal Activity :

  • Research on 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety highlighted their effective nematocidal activities against Bursaphelenchus xylophilus, suggesting potential agricultural applications (Liu, Wang, Zhou, & Gan, 2022).

• Synthesis and Crystal Structure Analysis :

  • A study on the synthesis and crystal structure of a compound similar to N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-4-(tert-butyl)benzamide revealed its potential antitumor activity, providing insights into its structural properties (叶姣 et al., 2015).

• Microwave-Assisted Synthesis and Anticancer Evaluation :

  • Microwave-assisted synthesis of Schiff’s bases containing a thiadiazole scaffold and benzamide groups showed promising anticancer activity against various human cancer cell lines (Tiwari et al., 2017).